Cas no 117405-93-3 (Rhodate(1-), [adenosine5'-(triphosphato)(4-)-kOP,kOP',kOP'']triaqua-, hydrogen, [OC-6-44-A-[R-(R*,R*)]]-(9CI))

Rhodate(1-), [adenosine5'-(triphosphato)(4-)-kOP,kOP',kOP'']triaqua-, hydrogen, [OC-6-44-A-[R-(R*,R*)]]-(9CI) structure
117405-93-3 structure
Product Name:Rhodate(1-), [adenosine5'-(triphosphato)(4-)-kOP,kOP',kOP'']triaqua-, hydrogen, [OC-6-44-A-[R-(R*,R*)]]-(9CI)
CAS No:117405-93-3
MF:C10H19N5O16P3Rh
MW:661.108547449112
CID:181829
PubChem ID:3082849
Update Time:2025-04-19

Rhodate(1-), [adenosine5'-(triphosphato)(4-)-kOP,kOP',kOP'']triaqua-, hydrogen, [OC-6-44-A-[R-(R*,R*)]]-(9CI) Chemical and Physical Properties

Names and Identifiers

    • Rhodate(1-), [adenosine5'-(triphosphato)(4-)-kOP,kOP',kOP'']triaqua-, hydrogen, [OC-6-44-A-[R-(R*,R*)]]-(9CI)
    • [[[5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl]oxy-oxidophosphoryl] phosphate,hydron,rhodium(3+),trihydrate
    • Rhodate(1-), [adenosine5'-(triphosphato)(4-)-kOP,kOP',kOP'']triaqua-, hydrogen, [OC-6-44-A-[R-...
    • tridentate triaquarhodium-adenosine 5'-triphosphate complex
    • alpha,beta,gamma-Tridentate RH(H2O)3ATP
    • hydrogen rhodium(3+) 9-[5-O-({[(phosphonatooxy)phosphinato]oxy}phosphinato)pentofuranosyl]-9H-purin-6-amine trihydrate
    • Rh(H2O)3ATP
    • Rhodate(1-), (adenosine 5'-(triphosphato)(4-)-OP,OP',OP'')triacqua-, hydrogen, (OC-6-44-A-(R-(R*,R*)))-
    • [[[5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl]oxy-oxidophosphoryl] phosphate;hydron;rhodium(3+);trihydrate
    • 117405-93-3
    • Inchi: 1S/C10H16N5O13P3.3H2O.Rh/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(26-10)1-25-30(21,22)28-31(23,24)27-29(18,19)20;;;;/h2-4,6-7,10,16-17H,1H2,(H,21,22)(H,23,24)(H2,11,12,13)(H2,18,19,20);3*1H2;/q;;;;+3/p-3
    • InChI Key: ZWJDCHYKBQPXLD-UHFFFAOYSA-K
    • SMILES: [Rh+3].P(=O)([O-])(OP(=O)([O-])OP(=O)([O-])[O-])OCC1C(C(C(N2C=NC3C(N)=NC=NC2=3)O1)O)O.O.O.O.[H+]

Computed Properties

  • Exact Mass: 660.91007
  • Monoisotopic Mass: 660.909
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 20
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 7
  • Complexity: 772
  • Covalently-Bonded Unit Count: 6
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 293Ų

Experimental Properties

  • Density: g/cm3
  • Boiling Point: 951.4°Cat760mmHg
  • Flash Point: 529.2°C
  • PSA: 384.95
  • LogP: 0.07390
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent